MCTR2
MCTR2
Maresin conjugates in tissue regeneration 2 (MCTR2) is a specialized pro-resolving mediator (SPM) synthesized from docosahexaenoic acid (DHA; Item No. 90310) in macrophages at the site of inflammation. DHA is oxidized to maresin 1 (MaR1; Item No. 10878), which is converted to MCTR1 (Item No. 17007) by glutathione S-transferase Mu 4 or leukotriene C4 synthase then to MCTR2 by γ-glutamyl transferase. MCTR2 accelerates tissue regeneration in planaria (1 and 100 nM). Pretreatment with MCTR2 prior to E. coli administration reduces neutrophil infiltration, shortens the inflammatory resolution period, and increases phagocytosis of E. coli by macrophages. When administered at a dose of 100 ng 12h post E. coli infection in a mouse model of peritonitis, MCTR2 selectively reduced the amount of the eicosanoids PGD2 (Item No. 12010) and PGF2α (Item No. 16010) in the exudate.
Brand Name:
Vulcanchem
CAS No.:
1784701-62-7
VCID:
VC0160475
InChI:
InChI=1S/C27H40N2O6S/c1-2-3-4-5-11-14-17-23(30)24(36-21-22(28)27(35)29-20-26(33)34)18-15-12-9-7-6-8-10-13-16-19-25(31)32/h3-4,6-7,9-15,18,22-24,30H,2,5,8,16-17,19-21,28H2,1H3,(H,29,35)(H,31,32)(H,33,34)/b4-3-,7-6-,12-9+,13-10-,14-11-,18-15+/t22-,23-,24+/m0/s1
SMILES:
CCC=CCC=CCC(C(C=CC=CC=CCC=CCCC(=O)O)SCC(C(=O)NCC(=O)O)N)O
Molecular Formula:
C27H40N2O6S
Molecular Weight:
520.7
MCTR2
CAS No.: 1784701-62-7
Reference Standards
VCID: VC0160475
Molecular Formula: C27H40N2O6S
Molecular Weight: 520.7
| CAS No. | 1784701-62-7 |
|---|---|
| Product Name | MCTR2 |
| Molecular Formula | C27H40N2O6S |
| Molecular Weight | 520.7 |
| IUPAC Name | (4Z,7Z,9E,11E,13R,14S,16Z,19Z)-13-[(2R)-2-amino-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-14-hydroxydocosa-4,7,9,11,16,19-hexaenoic acid |
| Standard InChI | InChI=1S/C27H40N2O6S/c1-2-3-4-5-11-14-17-23(30)24(36-21-22(28)27(35)29-20-26(33)34)18-15-12-9-7-6-8-10-13-16-19-25(31)32/h3-4,6-7,9-15,18,22-24,30H,2,5,8,16-17,19-21,28H2,1H3,(H,29,35)(H,31,32)(H,33,34)/b4-3-,7-6-,12-9+,13-10-,14-11-,18-15+/t22-,23-,24+/m0/s1 |
| Standard InChIKey | CPBQPRBQBDLLLA-VZUSUAOUSA-N |
| SMILES | CCC=CCC=CCC(C(C=CC=CC=CCC=CCCC(=O)O)SCC(C(=O)NCC(=O)O)N)O |
| Description | Maresin conjugates in tissue regeneration 2 (MCTR2) is a specialized pro-resolving mediator (SPM) synthesized from docosahexaenoic acid (DHA; Item No. 90310) in macrophages at the site of inflammation. DHA is oxidized to maresin 1 (MaR1; Item No. 10878), which is converted to MCTR1 (Item No. 17007) by glutathione S-transferase Mu 4 or leukotriene C4 synthase then to MCTR2 by γ-glutamyl transferase. MCTR2 accelerates tissue regeneration in planaria (1 and 100 nM). Pretreatment with MCTR2 prior to E. coli administration reduces neutrophil infiltration, shortens the inflammatory resolution period, and increases phagocytosis of E. coli by macrophages. When administered at a dose of 100 ng 12h post E. coli infection in a mouse model of peritonitis, MCTR2 selectively reduced the amount of the eicosanoids PGD2 (Item No. 12010) and PGF2α (Item No. 16010) in the exudate. |
| Synonyms | 13-cysteinylglycinyl-14-hydroxy Docosahexaenoic Acid;Maresin Conjugates in Tissue Regeneration 2;Maresin Sulfido Conjugate 2 |
| Reference | 1.Serhan, C.N. Novel pro-resolving lipid mediators in inflammation are leads for resolution physiology. Nature 510(7503), 92-101 (2014). |
| PubChem Compound | 122368872 |
| Last Modified | Nov 11 2021 |
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